Cas no 72527-77-6 (3-Acetyl-4-iodoindole)

• Product Name: 3-Acetyl-4-iodoindole
• CAS No: 72527-77-6
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD04038466
• CID: 562627
• PubChem ID: 1514297
• Update Time: 2025-04-19

3-Acetyl-4-iodoindole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodo-1H-indol-3-yl)ethanone
• 1-(4-IODO-1H-INDOL-3-YL)-ETHANONE
• 3-acetyl-4-iodoindole
• Ethanone,1-(4-iodo-1H-indol-3-yl)-
• 1-(4-iodanyl-1H-indol-3-yl)ethanone
• 1-(4-iodo-indol-3-yl)-ethanone
• Ethanone,1-(4-iodo-1H-indol-3-yl)
• C10H8INO
• AS-44434
• CS-0317248
• SB38469
• AB1015
• FT-0731563
• A837556
• AKOS022182439
• 72527-77-6
• MFCD04038466
• DTXSID80363842
• 1-(4-iodo-1H-indol-3-yl)ethan-1-one
• 3-Acetyl-4-iodoindole

• MDL： MFCD04038466
• Inchi： 1S/C10H8INO/c1-6(13)7-5-12-9-4-2-3-8(11)10(7)9/h2-5,12H,1H3
• InChI Key： AETHSVNOUWYRPY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C(C(C)=O)=CN2

Computed Properties

• Exact Mass: 284.96500
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 2.97510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles